Cas no 321721-53-3 (2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide)

• Product Name: 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide
• CAS No: 321721-53-3
• MDL: MFCD02557237
• CID: 4645987
• Update Time: 2025-07-19

2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide

• MDL： MFCD02557237

Experimental Properties

• Melting Point: 75-77°

2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide

Comprehensive Overview of 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide (CAS No. 321721-53-3)

2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide, with the CAS number 321721-53-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which combines a chlorobenzene moiety with a pyrrolidine ring. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's chemical name and CAS registry number are frequently searched in academic and industrial databases, reflecting its relevance in modern research. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets. The pyrrolidine component, a common motif in medicinal chemistry, enhances its binding affinity to certain enzymes and receptors, making it a valuable tool for studying biochemical pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in therapeutic applications. 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide is no exception, with studies exploring its role in modulating protein-protein interactions and enzyme inhibition. Its chloro substituent further contributes to its reactivity, enabling precise modifications for tailored applications. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

From a synthetic chemistry perspective, the compound's molecular weight and solubility profile are critical parameters for formulation scientists. Its benzenesulfonamide backbone ensures stability under physiological conditions, while the propyl linker provides flexibility for structural optimization. These attributes are often highlighted in patent literature and research publications, underscoring its potential as a scaffold for novel therapeutics.

Environmental and safety considerations are also integral to discussions about 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safe usage in laboratory settings. The compound's biodegradability and ecotoxicological profile are subjects of ongoing investigation, reflecting the growing emphasis on green chemistry principles in chemical synthesis.

In summary, 2-Chloro-N-3-(1-Pyrrolidinyl)PropylBenzenesulfonamide (CAS No. 321721-53-3) represents a compelling area of study for chemists and pharmacologists alike. Its multifaceted properties and potential applications make it a standout candidate in the ever-evolving landscape of drug development and biochemical research. As scientific inquiry continues to advance, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.